N-[4-(2-oxo-2H-chromen-3-yl)phenyl]-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-[4-(2-oxochromen-3-yl)phenyl]-1H-1,2,4-triazole-5-carboxamide
• InChI: InChI=1S/C18H12N4O3/c23-17(16-19-10-20-22-16)21-13-7-5-11(6-8-13)14-9-12-3-1-2-4-15(12)25-18(14)24/h1-10H,(H,21,23)(H,19,20,22)
• InChI Key: JGLJEDXVFJIKJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC=C(C=C3)NC(=O)C4=NC=NN4
• Molecular Formula: C18H12N4O3
• Molecular Weight: 332.3 g/mol

Description

N-[4-(2-oxo-2H-chromen-3-yl)phenyl]-1H-1,2,4-triazole-3-carboxamide, also known as OTCA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. OTCA is a triazole derivative that belongs to the class of heterocyclic compounds.

Scientific Research Applications

Synthesis Techniques

The compound N-[4-(2-oxo-2H-chromen-3-yl)phenyl]-1H-1,2,4-triazole-3-carboxamide and its derivatives have been synthesized through various methods. Ultrasound irradiation-assisted synthesis has been utilized for producing thioether derivatives of 1,2,4-triazole-5-thione, showing the efficacy of ultrasound irradiation in accelerating cyclization and condensation reactions (Ma Leile, 2014). Additionally, microwave-assisted synthesis has been employed for creating 2-substituted phenyl-2,3-dihydrobenzo[b][1,4]thiazepine-3-carboxamide derivatives, highlighting an increase in reaction rate and yield under microwave conditions (J. Raval, B. N. Naik, K. R. Desai, 2012).

Biological Activity

This compound has been part of the investigation for its antimicrobial properties. Studies have shown that some derivatives exhibit significant antibacterial and antifungal activities, indicating its potential application in developing antimicrobial agents (J. Raval, B. N. Naik, K. R. Desai, 2012).

Structural and Physicochemical Characterization

Research has also focused on the structural and physicochemical characterization of this compound and its derivatives. Studies involving crystal structure investigations and spectroscopic studies (IR, NMR, mass spectral analyses) have been conducted to establish the molecular configurations and properties of these compounds (V. Baumer, S. Kovalenko, K. M. Sytnyk, V. Chernykh, 2004), (J. Reis, A. Gaspar, F. Borges, L. Gomes, J. N. Low, 2013).